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Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrapropylammonium iodide (TPAI) is a quaternary ammonium salt with significant

applications across various scientific disciplines. This technical guide provides an in-depth

overview of its chemical and physical properties, synthesis and purification protocols, and key

applications, with a focus on its role as a phase-transfer catalyst and a component in materials

science. This document is intended to serve as a comprehensive resource for researchers,

scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
Tetrapropylammonium iodide, with the chemical formula C₁₂H₂₈IN, is a white to off-white

crystalline solid.[1] It is a quaternary ammonium salt consisting of a central nitrogen atom

bonded to four propyl groups and an iodide anion.[1] This structure imparts unique

physicochemical properties that are valuable in a wide range of chemical applications.[2]

Physical Properties
The key physical properties of tetrapropylammonium iodide are summarized in the table

below.
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Property Value Reference

Molecular Formula C₁₂H₂₈IN [3]

Molecular Weight 313.26 g/mol [3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 280-285 °C (decomposes) [4]

Density 1.313 g/cm³ [5]

Vapor Pressure 0.00000001 mmHg [6]

Solubility in Water Soluble [7]

Sensitivity Hygroscopic [8]

Solubility
Tetrapropylammonium iodide's solubility is a critical factor in its application, particularly in

phase-transfer catalysis and as an electrolyte. It is generally soluble in polar solvents due to its

ionic nature.[6]
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Solvent
Solubility ( g/100 g of
solvent) at 25°C

Reference

Methanol 124.06 [9]

Ethanol 30.34 [9]

Acetonitrile 27.8 [9]

Chloroform 54.6 [9]

Water 18.64 [9]

Acetone 5.15 [9]

1-Butanol 6.5 [9]

Benzonitrile 8.4 [9]

Nitrobenzene 4.8 [9]

Nitromethane 19.5 [9]

Ethyl Acetate 0.07 [9]

Crystal Structure
The crystal structure of tetrapropylammonium iodide has been determined, providing insight

into its solid-state properties.

Crystal System Orthorhombic [6]

Space Group P 21 21 21 [6]

Lattice Parameters
a = 14.037 Å, b = 11.7160 Å, c

= 9.3020 Å
[6]

Angles α = 90°, β = 90°, γ = 90° [6]

Synthesis and Purification
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Tetrapropylammonium iodide is typically synthesized via two primary methods: the

Menshutkin reaction and the neutralization of tetrapropylammonium hydroxide.

Synthesis Protocols
2.1.1. Menshutkin Reaction (Alkylation of Tripropylamine)

This is the most common method for preparing tetrapropylammonium iodide, involving the

reaction of tripropylamine with 1-iodopropane.[2]

Reaction: (CH₃CH₂CH₂)₃N + CH₃CH₂CH₂I → (CH₃CH₂CH₂)₄N⁺I⁻

Protocol:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

tripropylamine in a suitable polar aprotic solvent (e.g., acetonitrile or acetone) or proceed

without a solvent.[2]

Add a stoichiometric equivalent of 1-iodopropane to the flask.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress

can be monitored by techniques such as thin-layer chromatography.

Upon completion, the product often precipitates out of the solution upon cooling. If no

precipitate forms, the solvent can be removed under reduced pressure.

The crude product is then collected for purification. Yields for this reaction are typically

high, often in the range of 85-90%.[2]

2.1.2. Neutralization of Tetrapropylammonium Hydroxide

This method is employed when a high-purity product is desired, as the by-product is water,

which is easily removed.[2]

Reaction: (CH₃CH₂CH₂)₄N⁺OH⁻ + HI → (CH₃CH₂CH₂)₄N⁺I⁻ + H₂O

Protocol:
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In a beaker, dissolve tetrapropylammonium hydroxide in water.

Slowly add a stoichiometric amount of hydroiodic acid while stirring. The reaction is an

acid-base neutralization.

The resulting solution is an aqueous solution of tetrapropylammonium iodide.

The water is removed under reduced pressure to yield the solid product.
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Immiscible Phases

Aqueous Phase

Organic Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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